Cas no 6941-22-6 (2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride)
6941-22-6 structure
Product Name:2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride
CAS No:6941-22-6
MF:C12H17ClN2
MW:224.729781866074
CID:1736327
PubChem ID:53423394
Update Time:2025-04-21
2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- NSC60493
- NSC-60493
- 2-(TERT-BUTYLAMINO)-2-PHENYLACETONITRILE HYDROCHLORIDE
- 2-(tert-butylamino)-2-phenylacetonitrile
- hydrochloride
- 6941-22-6
- (tert-Butylamino)(phenyl)acetonitrile--hydrogen chloride (1/1)
- DTXSID50698315
- 2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride
-
- Inchi: 1S/C12H16N2.ClH/c1-12(2,3)14-11(9-13)10-7-5-4-6-8-10;/h4-8,11,14H,1-3H3;1H
- InChI Key: BCKJHPQPFWKMEH-UHFFFAOYSA-N
- SMILES: Cl.N(C(C#N)C1C=CC=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 224.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8A^2
Experimental Properties
- Density: 0.984
- Boiling Point: 293.7°Cat760mmHg
- Flash Point: 293.7°Cat760mmHg
- Refractive Index: 1.516
- PSA: 35.82
- LogP: 3.83228
2-(tert-butylamino)-2-phenylacetonitrile;hydrochloride Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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